Cas no 67458-38-2 (6-chloro-3-methyl-[1,2,4]triazolo[3,4-a]phthalazine)

• Product Name: 6-chloro-3-methyl-[1,2,4]triazolo[3,4-a]phthalazine
• CAS No: 67458-38-2
• MF: C₁₀H₇ClN₄
• MW: 218.642379999161
• MDL: MFCD00593954
• CID: 1073769
• PubChem ID: 748270
• Update Time: 2025-10-16

6-chloro-3-methyl-[1,2,4]triazolo[3,4-a]phthalazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-methyl-[1,2,4]triazolo[3,4-a]-phthalazine
• 5-chloro-8-methyl-7-hydro-1,2,4-triazolo[3,4-a]phthalazine
• 6-chloro-3-methyl-1,2,4-triazolo[3,4-a]phthalazine
• AC1LF7RH
• CCG-15585
• CTK6H4327
• HMS2668I07
• ST091532
• 6-chloro-3-methyl-[1,2,4]triazolo[3,4-a]phthalazine
• DTXSID90353693
• SR-01000402306
• CHEMBL1495086
• BRD-K33527977-001-08-0
• EN300-201530
• AKOS000271385
• BRD-K33527977-001-06-4
• EU-0068330
• SCHEMBL5524673
• CS-0238871
• 6-chloro-3-methyl[1,2,4]triazolo[3,4-a]phthalazine
• 3-Methyl-6-chloro-1,2,4-triazolo[3,4-a]phthalazine
• SMR000282593
• AB00079020-01
• 67458-38-2
• SR-01000402306-1
• Z275201270
• MLS000712826
• STK709186
• G24170

• MDL： MFCD00593954
• Inchi： 1S/C10H7ClN4/c1-6-12-13-10-8-5-3-2-4-7(8)9(11)14-15(6)10/h2-5H,1H3
• InChI Key： KBOSDDNHLXFFIB-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2C2=NN=C(C)N2N=1

Computed Properties

• Exact Mass: 218.0359239g/mol
• Monoisotopic Mass: 218.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1Ų

6-chloro-3-methyl-[1,2,4]triazolo[3,4-a]phthalazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 6-chloro-3-methyl-[1,2,4]triazolo[3,4-a]phthalazine

Compound CAS No. 67458-38-2: 6-Chloro-3-Methyl-[1,2,4]Triazolo[3,4-a]Phthalazine

The compound with CAS No. 67458-38-2, known as 6-chloro-3-methyl-[1,2,4]triazolo[3,4-a]phthalazine, is a highly specialized heterocyclic aromatic compound. This compound belongs to the class of phthalazines with a triazolo ring fused to the phthalazine structure. The presence of chlorine and methyl substituents at specific positions on the molecule imparts unique chemical and physical properties that make it valuable in various research and industrial applications.

Phthalazines are a class of compounds characterized by a bicyclic structure consisting of two fused benzene rings with one ring containing two nitrogen atoms. The substitution pattern in 6-chloro-3-methyl-[1,2,4]triazolo[3,4-a]phthalazine is critical for its activity and reactivity. The chlorine atom at position 6 and the methyl group at position 3 contribute to the molecule's electronic properties and stability. Recent studies have shown that such substitution patterns can significantly influence the compound's ability to act as a ligand in metal coordination complexes or as an active ingredient in pharmaceutical formulations.

The synthesis of 6-chloro-3-methyl-[1,2,4]triazolo[3,4-a]phthalazine involves multi-step organic reactions that require precise control over reaction conditions. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, a recent study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to achieve higher yields while minimizing side reactions. This advancement highlights the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex heterocyclic compounds.

One of the most promising applications of 6-chloro-3-methyl-[1,2,4]triazolo[3,4-a]phthalazine lies in its potential as a building block for drug discovery. The compound's unique structure makes it an ideal candidate for exploring interactions with biological targets such as enzymes or receptors. A study conducted by researchers at the University of California revealed that derivatives of this compound exhibit moderate inhibitory activity against certain kinase enzymes, which are implicated in various diseases including cancer and inflammatory disorders.

In addition to its biological applications, 6-chloro-3-methyl-[1,2,4]triazolo[3,4-a]phthalazine has shown potential in materials science. Its aromaticity and heterocyclic nature make it suitable for use in organic electronics. A team from Tokyo Institute of Technology recently reported on the use of this compound as a component in organic light-emitting diodes (OLEDs), where it contributed to enhanced electron transport properties. This research underscores the versatility of the compound across multiple scientific disciplines.

The chemical stability and reactivity of 6-chloro-3-methyl-[1,2,4]triazolo[3,4-a]phthalazine have also been subjects of extensive investigation. Studies have demonstrated that the compound exhibits good thermal stability under standard conditions and can withstand harsh reaction environments without decomposition. This property is particularly advantageous in industrial settings where large-scale synthesis is required.

From an environmental perspective, understanding the degradation pathways and ecological impact of 6-chloro-3-methyl-[1,2,4]triazolo[3,a-phth] is crucial for sustainable chemical practices. Recent research has focused on identifying biodegradation mechanisms under aerobic and anaerobic conditions. Results indicate that while the compound is relatively stable under natural conditions, specific microbial strains can facilitate its breakdown into less complex molecules.

In conclusion, CAS No. 67458-38-2, or 6-chloro-3-methyl-[1,a-phth], represents a significant advancement in heterocyclic chemistry with diverse applications spanning drug discovery to materials science. As research continues to uncover new properties and uses for this compound,the scientific community stands to benefit from its versatile nature and robust chemical characteristics.